![molecular formula C12H19N3O4S B7588149 4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide](/img/structure/B7588149.png)
4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide, commonly known as HSP90 inhibitor, is a chemical compound that has gained significant attention in the field of cancer research. It is a potential therapeutic agent for the treatment of cancer due to its ability to inhibit the activity of heat shock protein 90 (HSP90), which is a molecular chaperone that plays a crucial role in the stabilization and function of various oncogenic proteins.
Mechanism of Action
4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide inhibitor works by binding to the ATP-binding pocket of this compound, which is necessary for its chaperone activity. This binding leads to the destabilization and degradation of various oncogenic proteins that are dependent on this compound for their stability and function. This, in turn, leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. It has been shown to induce the expression of heat shock proteins, which are important in the maintenance of cellular homeostasis and protection against cellular stress. This compound inhibitor has also been shown to induce the expression of various cytokines and chemokines, which are important in the immune response against cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide inhibitor in lab experiments is its specificity towards this compound, which makes it an ideal tool for studying the role of this compound in cancer development and progression. However, one of the limitations of using this compound inhibitor in lab experiments is its potential toxicity towards normal cells, which may limit its use in clinical settings.
Future Directions
There are several future directions for the research on 4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide inhibitor. One of the directions is to develop more potent and selective inhibitors of this compound, which may have fewer side effects and better therapeutic efficacy. Another direction is to study the role of this compound inhibitor in combination with other anticancer agents, which may enhance its therapeutic efficacy and overcome drug resistance. Finally, more research is needed to understand the molecular mechanisms underlying the effects of this compound inhibitor, which may lead to the development of novel therapeutic strategies for cancer treatment.
Synthesis Methods
The synthesis of 4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide inhibitor involves a multistep process that includes the reaction of 4-bromo-N,1-dimethylpyrrole-2-carboxamide with sodium azide, followed by the reduction of the resulting azide compound with lithium aluminum hydride. The resulting compound is then treated with formaldehyde and pyrrolidine to yield the final product, this compound.
Scientific Research Applications
4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide inhibitor has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of various oncogenic proteins, such as HER2, EGFR, AKT, and BCR-ABL, which are known to play a crucial role in the development and progression of cancer. This compound inhibitor has also been shown to induce apoptosis and inhibit angiogenesis, which are important processes in cancer growth and metastasis.
properties
IUPAC Name |
4-[2-(hydroxymethyl)pyrrolidin-1-yl]sulfonyl-N,1-dimethylpyrrole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O4S/c1-13-12(17)11-6-10(7-14(11)2)20(18,19)15-5-3-4-9(15)8-16/h6-7,9,16H,3-5,8H2,1-2H3,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNUUORPEMDNAQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=CN1C)S(=O)(=O)N2CCCC2CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.